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Compound of Interest

Compound Name: 1,2,3,4-Butanetetracarboxylic acid

Cat. No.: B157486 Get Quote

For researchers, scientists, and professionals in textile science and material development, this

guide provides an objective comparison of the anti-wrinkle performance of fabrics treated with

1,2,3,4-butanetetracarboxylic acid (BTCA) against other common alternatives. The

information is supported by experimental data from various studies to assist in the evaluation

and selection of appropriate finishing agents.

1,2,3,4-butanetetracarboxylic acid (BTCA) has emerged as a prominent formaldehyde-free

crosslinking agent for cellulosic fabrics like cotton, offering a safer alternative to traditional N-

methylol resins such as dimethyloldihydroxyethyleneurea (DMDHEU).[1][2] This guide

benchmarks the performance of BTCA against DMDHEU and another common polycarboxylic

acid, citric acid (CA), focusing on key performance indicators: wrinkle recovery, mechanical

strength, and aesthetic properties.

Comparative Performance Data
The following table summarizes the quantitative performance of cotton fabrics treated with

BTCA, DMDHEU, and Citric Acid. It is important to note that the data is compiled from various

studies, and direct comparison should be made with caution due to potential variations in

experimental conditions.
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Finishing
Agent

Wrinkle
Recovery
Angle (WRA)
(degrees)

Tensile
Strength
Retention (%)

Tearing
Strength
Retention (%)

Whiteness
Index (WI)

Untreated Cotton ~158 - 238 100 100 -

BTCA ~249 - 289[3][4] ~75 - 95[3][5] ~50 - 65[5]

Can decrease

with high curing

temperatures[6]

[7]

DMDHEU

High,

comparable to

BTCA

Lower than

BTCA, significant

loss[4][5]

~50 - 65[5] Generally good

Citric Acid (CA)
Lower than

BTCA
~80 - 90[5] ~85 - 90[5]

Prone to

yellowing[7]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure

reproducibility and accurate comparison.

Fabric Treatment Protocol (General)
Preparation of Finishing Solution: The anti-wrinkle agent (BTCA, DMDHEU, or Citric Acid) is

dissolved in deionized water to the desired concentration. A catalyst, such as sodium

hypophosphite (SHP) for BTCA and citric acid, or magnesium chloride hexahydrate for

DMDHEU, is added to the solution.[5][6] The pH of the solution is adjusted as required.

Fabric Impregnation: Cotton fabric samples are immersed in the finishing solution and then

passed through a padder to ensure a consistent wet pick-up of 70-80%.[5]

Drying and Curing: The treated fabric is first dried at a lower temperature (e.g., 80-90°C for

2-3 minutes) and then cured at a higher temperature (e.g., 150-180°C for 2-4 minutes).[3][8]

[9] The specific temperatures and times vary depending on the finishing agent and catalyst

used.
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Post-Treatment Washing: After curing, the fabric is typically washed to remove any

unreacted chemicals and then dried.[6]

Performance Testing Protocols
Wrinkle Recovery Angle (WRA):

Test Method: AATCC Test Method 66-2008.[10]

Principle: A conditioned fabric specimen is folded and compressed under a specified load

for a set time to create a crease. The load is then removed, and the specimen is allowed

to recover for a specified period. The angle of recovery is measured.[10][11] A higher WRA

indicates better wrinkle resistance, with a maximum possible angle of 180 degrees.[12]

Tensile Strength:

Test Method: ASTM D5034 (Grab Test) or ASTM D5035 (Strip Test).[13]

Principle: A fabric strip of specified dimensions is clamped in the jaws of a tensile testing

machine. The machine pulls the fabric at a constant rate until it breaks. The force required

to break the fabric is recorded as the tensile strength.[13][14]

Tearing Strength:

Test Method: ASTM D1424 (Falling Pendulum/Elmendorf Method) or ASTM D2261

(Tongue Tear Test).[13]

Principle: An initial cut is made in a fabric specimen. A force is then applied to propagate

the tear across the fabric. The average force required to continue the tear is measured.

[15]

Whiteness Index (WI):

Principle: The color of the fabric is measured using a spectrophotometer or colorimeter.

The Whiteness Index is calculated from the CIE tristimulus values (X, Y, Z) according to a

standard formula (e.g., CIE Whiteness Index). A higher WI indicates a whiter fabric.[7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cellulosechemtechnol.ro/pdf/CCT5-6(2015)/p.405-413.pdf
https://standards.globalspec.com/std/14209979/aatcc-66
https://standards.globalspec.com/std/14209979/aatcc-66
https://members.aatcc.org/store/tm66/496/
https://darongtester.com/aatcc-66-iso-2313-crease-recovery-test/
https://www.tvfinc.com/article/tensile-tear-fabric-strength-testing/
https://www.tvfinc.com/article/tensile-tear-fabric-strength-testing/
https://www.utstesters.com/blog/textiles-strength-properties-_b188
https://www.tvfinc.com/article/tensile-tear-fabric-strength-testing/
https://darongtester.com/difference-between-tear-strength-and-tensile-strength/
https://www.researchgate.net/publication/240721270_Cotton_Cellulose_1_2_3_4_Buthanetetracarboxylic_Acid_BTCA_Crosslinking_Monitored_by_some_Physical--chemical_Methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Visualizations
The anti-wrinkle effect of BTCA is achieved through the formation of ester crosslinks with the

hydroxyl groups of cellulose fibers in the cotton. This process is typically catalyzed by heat and

a catalyst like sodium hypophosphite.
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Caption: Experimental workflow for treating and evaluating anti-wrinkle fabrics.
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Caption: BTCA crosslinking mechanism with cellulose.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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